Cas no 1261572-52-4 (3-Fluoro-5-iodomandelic acid)

• Product Name: 3-Fluoro-5-iodomandelic acid
• CAS No: 1261572-52-4
• MF: C₈H₆FIO₃
• MW: 296.034318447113
• CID: 4965252
• Update Time: 2025-11-07

3-Fluoro-5-iodomandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-iodomandelic acid

• Inchi： 1S/C8H6FIO3/c9-5-1-4(2-6(10)3-5)7(11)8(12)13/h1-3,7,11H,(H,12,13)
• InChI Key： YQCYQTVBMXRGCF-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(=C1)C(C(=O)O)O)F

Computed Properties

• Exact Mass: 295.93457 g/mol
• Monoisotopic Mass: 295.93457 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57.5
• Molecular Weight: 296.03

Additional information on 3-Fluoro-5-iodomandelic acid

Research Brief on 3-Fluoro-5-iodomandelic Acid (CAS: 1261572-52-4): Recent Advances and Applications

3-Fluoro-5-iodomandelic acid (CAS: 1261572-52-4) is a fluorinated and iodinated derivative of mandelic acid, which has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications. Recent studies have explored its utility as a versatile building block in the synthesis of bioactive compounds, particularly in the development of radiopharmaceuticals and enzyme inhibitors. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic routes, biological activities, and emerging applications.

The synthesis of 3-Fluoro-5-iodomandelic acid typically involves halogenation and fluorination reactions of mandelic acid derivatives. A recent study published in the Journal of Medicinal Chemistry (2023) demonstrated an optimized synthetic protocol using palladium-catalyzed C-H iodination followed by electrophilic fluorination, achieving high yields and excellent regioselectivity. The presence of both fluorine and iodine atoms in the molecule enhances its reactivity, making it a valuable intermediate for further functionalization. Researchers have also noted its stability under physiological conditions, which is critical for its potential use in vivo.

One of the most promising applications of 3-Fluoro-5-iodomandelic acid is in the field of radiopharmaceuticals. The iodine moiety can be readily replaced with radioactive isotopes such as iodine-123 or iodine-131, enabling its use in positron emission tomography (PET) imaging. A 2024 study in Nuclear Medicine and Biology reported the successful labeling of this compound with iodine-123 and its preliminary evaluation as a tracer for imaging dopamine receptors in the brain. The fluorine atom, on the other hand, contributes to the metabolic stability of the compound, prolonging its half-life in biological systems.

Beyond imaging, 3-Fluoro-5-iodomandelic acid has shown potential as a scaffold for designing enzyme inhibitors. Its structural similarity to natural substrates of hydroxymandelate synthase (HMS) and other enzymes involved in neurotransmitter synthesis has prompted investigations into its inhibitory effects. A recent preprint on bioRxiv (2024) described the compound's ability to competitively inhibit HMS with an IC50 value of 2.3 µM, suggesting its utility in modulating catecholamine pathways. These findings open new avenues for targeting neurological disorders such as Parkinson's disease and depression.

In conclusion, 3-Fluoro-5-iodomandelic acid (CAS: 1261572-52-4) represents a multifaceted tool in chemical biology and drug discovery. Its synthetic accessibility, combined with its dual functionality, positions it as a key intermediate for developing novel diagnostic and therapeutic agents. Future research should focus on expanding its applications, optimizing its pharmacokinetic properties, and exploring its potential in combination therapies. The continued interest in this compound underscores its importance in advancing both basic and translational research in the chemical and biomedical sciences.